Cas no 533-15-3 (1-Methylpiperidine-2-ethanol)

• Product Name: 1-Methylpiperidine-2-ethanol
• CAS No: 533-15-3
• MF: C₈H₁₇NO
• MW: 143.226682424545
• MDL: MFCD00673141
• CID: 377368
• PubChem ID: 98085
• Update Time: 2025-07-18

1-Methylpiperidine-2-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methylpiperidin-2-yl)ethanol
• 1-Methylpiperidine-2-ethanol
• 1-Methylpiperidine-2
• 2-Piperidineethanol,1-methyl-
• N-Methyl-piperidine ethanol
• 1-methyl-2-piperidineethano
• mpa
• MFCD00673141
• 2-(1-methylpiperidin-2-yl)ethanol, AldrichCPR
• 2-(1-methylpiperidin-2-yl)ethan-1-ol
• SCHEMBL803674
• DTXSID90862134
• NSC-75616
• AKOS005171386
• W-109554
• 2-Piperidineethanol, 1-methyl-
• BB 0254416
• SB41849
• 533-15-3
• FT-0671949
• EINECS 208-554-7
• NSC 75616
• lobelol
• EN300-62687
• NSC75616
• Z139565496
• NS00042977
• 1-methyl-2-piperidineethanol
• N-METHYLPIPERIDINE-2-ETHANOL
• OVMRRCXDBKEQIU-UHFFFAOYSA-N
• G70683
• STK499941
• DS-022273

• MDL： MFCD00673141
• Inchi： 1S/C8H17NO/c1-9-6-3-2-4-8(9)5-7-10/h8,10H,2-7H2,1H3
• InChI Key： OVMRRCXDBKEQIU-UHFFFAOYSA-N
• SMILES： OCCC1CCCCN1C

Computed Properties

• Exact Mass: 143.13100
• Monoisotopic Mass: 143.131014
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.8
• Topological Polar Surface Area: 23.5

Experimental Properties

• Density: 0.98 g/cm3 (20℃)
• Boiling Point: 209.7 °C at 760 mmHg
• Flash Point: 79.9 °C
• Refractive Index: 1.48 (20?°C)
• PH: 11.2 (50g/l, H2O, 20℃)
• PSA: 23.47000
• LogP: 0.79100

1-Methylpiperidine-2-ethanol Security Information

• Hazard Category Code： 22-37/38-41
• Safety Instruction： 26-39
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 1-Methylpiperidine-2-ethanol

1-Methylpiperidine-2-ethanol (CAS No. 533-15-3): An Overview of Its Properties, Applications, and Recent Research Advances

1-Methylpiperidine-2-ethanol (CAS No. 533-15-3) is a versatile organic compound with a wide range of applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 2-(1-methylpiperidin-2-yl)ethanol, is characterized by its unique structure and chemical properties, making it a valuable component in various research and industrial processes.

The molecular formula of 1-Methylpiperidine-2-ethanol is C8H17NO2, and its molecular weight is approximately 159.22 g/mol. The compound features a piperidine ring with a methyl group and an ethanol side chain, which contributes to its solubility in water and organic solvents. This structural arrangement provides 1-Methylpiperidine-2-ethanol with both hydrophilic and hydrophobic properties, making it an excellent candidate for use in various chemical reactions and formulations.

In terms of physical properties, 1-Methylpiperidine-2-ethanol is a colorless to pale yellow liquid with a characteristic amine-like odor. It has a boiling point of around 190°C and a melting point of approximately -40°C. The compound is stable under normal conditions but can react with strong acids or oxidizing agents. These properties make it suitable for use in laboratory settings and industrial applications where controlled conditions can be maintained.

The chemical reactivity of 1-Methylpiperidine-2-ethanol is one of its most valuable attributes. It can undergo various reactions such as esterification, etherification, and amide formation. These reactions are crucial in the synthesis of more complex molecules and intermediates used in pharmaceuticals, agrochemicals, and other fine chemicals. For instance, the ability to form esters and ethers makes 1-Methylpiperidine-2-ethanol an important building block in the synthesis of drugs that target specific biological pathways.

In the pharmaceutical industry, 1-Methylpiperidine-2-ethanol has gained attention for its potential use as an intermediate in the synthesis of central nervous system (CNS) active compounds. Recent research has focused on its role in the development of new drugs for treating neurological disorders such as Alzheimer's disease and Parkinson's disease. Studies have shown that derivatives of 1-Methylpiperidine-2-ethanol can modulate neurotransmitter levels and improve cognitive function, making them promising candidates for further clinical investigation.

Beyond pharmaceutical applications, 1-Methylpiperidine-2-ethanol has also found use in the field of materials science. Its ability to form stable complexes with metal ions has led to its application in the synthesis of metallopolymers and coordination compounds. These materials have potential uses in catalysis, sensors, and electronic devices. For example, recent studies have demonstrated that metal complexes derived from 1-Methylpiperidine-2-ethanol can serve as efficient catalysts for polymerization reactions, offering new avenues for the development of advanced materials.

In the realm of environmental science, 1-Methylpiperidine-2-ethanol has been explored for its potential as a green solvent or reaction medium. Its low toxicity and biodegradability make it an attractive alternative to traditional organic solvents that are often associated with environmental concerns. Research in this area has shown that using 1-Methylpiperidine-2-ethanol-based systems can reduce the environmental impact of chemical processes while maintaining or even enhancing their efficiency.

The safety profile of 1-Methylpiperidine-2-ethanol is another important consideration for its use in various applications. While it is generally considered safe when handled properly, it is important to follow standard safety protocols to avoid exposure to high concentrations or prolonged contact with skin or eyes. Proper storage conditions should be maintained to prevent degradation or contamination.

In conclusion, 1-Methylpiperidine-2-ethanol (CAS No. 533-15-3) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique chemical structure and properties make it a valuable tool for researchers and industry professionals alike. As ongoing research continues to uncover new applications and optimize existing ones, the importance of this compound is likely to grow even further.